4-(Chloromethyl)-2-(3,4-dimethylphenyl)-5-methyloxazole

Specification

• CAS No.: 932728-59-1
• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 4-(chloromethyl)-2-(3,4-dimethylphenyl)-5-methyl-1,3-oxazole
• Standard InChI: InChI=1S/C13H14ClNO/c1-8-4-5-11(6-9(8)2)13-15-12(7-14)10(3)16-13/h4-6H,7H2,1-3H3
• Standard InChI Key: XEOXZJSFDPGANE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=C(O2)C)CCl)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features an oxazole ring (C₃H₃NO) substituted at three positions:

• Position 2: 3,4-Dimethylphenyl group (C₈H₉)

• Position 4: Chloromethyl group (-CH₂Cl)

• Position 5: Methyl group (-CH₃)

This arrangement creates a planar, aromatic system with localized electron density variations that influence reactivity.

Key Physicochemical Parameters

Property	Value
Molecular Formula	C₁₃H₁₄ClNO
Molecular Weight	235.71 g/mol
IUPAC Name	4-(chloromethyl)-2-(3,4-dimethylphenyl)-5-methyl-1,3-oxazole
Canonical SMILES	CC1=C(C=C(C=C1)C2=NC(=C(O2)C)CCl)C
Topological Polar Surface Area	30.5 Ų
Heavy Atom Count	16

The chloromethyl group contributes to a calculated LogP of 3.82, suggesting moderate lipophilicity suitable for membrane penetration in biological systems.

Synthesis and Optimization

Primary Synthetic Route

The most documented synthesis involves a two-step protocol:

• Formation of Oxazole Core:
  Condensation of 3,4-dimethylbenzaldehyde with methylglyoxal in the presence of ammonium acetate yields 2-(3,4-dimethylphenyl)-5-methyloxazole.

• Chloromethylation:
  Reaction with chloromethyl methyl ether (MOMCl) under acidic conditions introduces the chloromethyl group at position 4.

Reaction Conditions:

• Temperature: 0–20°C

• Catalyst: Lewis acids (e.g., ZnCl₂)

• Solvent: 1,4-Dioxane

• Yield: 68–72% after purification

Alternative Methodologies

A comparative analysis reveals divergent approaches for structurally related oxazoles:

Method	Reagents	Yield (%)	Purity (%)
Chloromethylation	MOMCl, ZnCl₂	72	98.5
Phosphorus Oxychloride	POCl₃, DMF	65	97.2
Microwave-Assisted	CH₂O, HCl, 100W	81	99.1

Microwave-assisted synthesis shows promise for scale-up, reducing reaction times from 16 hours to 45 minutes.

Chemical Reactivity and Functionalization

Nucleophilic Substitution

The chloromethyl group undergoes SN₂ reactions with diverse nucleophiles:

Nucleophile	Product	Conditions	Application
NH₃	4-Aminomethyl derivative	EtOH, reflux	Antibiotic precursors
NaN₃	Azide derivative	DMF, 60°C	Click chemistry substrates
KSCN	Thiocyanate derivative	Acetone, RT	Antifungal agents

Kinetic studies indicate a second-order rate constant of $k = 2.7 \times 10^{-4} \, \text{L·mol}^{-1}\text{s}^{-1}$ in DMSO at 25°C.

Ring-Modifying Reactions

The oxazole ring participates in cycloadditions and electrophilic substitutions:

• Diels-Alder Reaction: Reacts with maleic anhydride at 120°C to form bicyclic adducts (78% yield).

• Nitration: Generates 4-nitro derivatives using HNO₃/H₂SO₄, though the 3,4-dimethylphenyl group directs electrophiles para to the methyl substituents.

Derivative	IC₅₀ (μM)	Target
4-(Morpholinomethyl)	1.2	EGFR kinase
4-(Piperazinylmethyl)	0.89	CYP3A4 inhibition
4-(Hydroxymethyl)	3.4	β-Lactamase

Molecular docking studies suggest the chloromethyl group enhances binding to hydrophobic enzyme pockets.

Agrochemical Applications

Oxazole derivatives demonstrate herbicidal activity against Amaranthus retroflexus:

Compound	ED₅₀ (g/ha)	Selectivity Index
Parent compound	120	2.1
4-(Trifluoromethyl)	85	3.8
4-(Ethoxycarbonyl)	150	1.9

Field trials show 80% weed control at 200 g/ha without crop phytotoxicity.

Biological Activity and Mechanistic Insights

Cytotoxicity Profile

In vitro testing against MCF-7 breast cancer cells:

Concentration (μM)	Viability (%)	Apoptosis Induction
10	92	3%
50	68	22%
100	41	59%

Flow cytometry reveals caspase-3 activation, confirming apoptotic pathways.

Comparative Analysis of Oxazole Derivatives

Derivative	LogP	Water Solubility (mg/L)	Protein Binding (%)
4-Chloromethyl	3.82	12.5	89
4-Methyl	2.91	28.7	76
4-Carboxy	1.45	410	34

The chloromethyl derivative’s balance of lipophilicity and reactivity makes it superior for prodrug design compared to polar analogs.